1-Benzyl-5-butyl-5-(phenylsulfanyl)pyrrolidin-2-one

• CAS No.: 647826-78-6
• Molecular Formula: C21H25NOS
• Molecular Weight: 339.5 g/mol
• IUPAC Name: 1-benzyl-5-butyl-5-phenylsulfanylpyrrolidin-2-one
• InChI: InChI=1S/C21H25NOS/c1-2-3-15-21(24-19-12-8-5-9-13-19)16-14-20(23)22(21)17-18-10-6-4-7-11-18/h4-13H,2-3,14-17H2,1H3
• InChI Key: WRDQZEYGZFAJHH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1(CCC(=O)N1CC2=CC=CC=C2)SC3=CC=CC=C3

Description

1-Benzyl-5-butyl-5-(phenylsulfanyl)pyrrolidin-2-one is a compound belonging to the pyrrolidin-2-one family, which is known for its diverse biological activities and functional properties.

Preparation Methods

The synthesis of 1-Benzyl-5-butyl-5-(phenylsulfanyl)pyrrolidin-2-one can be achieved through several synthetic routes. One common method involves the amination and cyclization of functionalized acyclic substrates . Another approach is the oxidation of pyrrolidine derivatives . Industrial production methods may involve the ring expansion of β-lactams or cyclopropylamides .

Chemical Reactions Analysis

1-Benzyl-5-butyl-5-(phenylsulfanyl)pyrrolidin-2-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. Major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

1-Benzyl-5-butyl-5-(phenylsulfanyl)pyrrolidin-2-one has a wide range of scientific research applications. In chemistry, it is used as a versatile synthon in organic synthesis due to its rich reactivity . In biology and medicine, it is explored for its potential biological activities, including antiviral, anti-inflammatory, and anticancer properties . In the industry, it is used in the synthesis of drugs, dyes, and pigments .

Mechanism of Action

The mechanism of action of 1-Benzyl-5-butyl-5-(phenylsulfanyl)pyrrolidin-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects through the modulation of enzyme activity, receptor binding, or interference with cellular processes. The exact molecular targets and pathways involved depend on the specific biological activity being studied .

Comparison with Similar Compounds

1-Benzyl-5-butyl-5-(phenylsulfanyl)pyrrolidin-2-one can be compared with other similar compounds, such as pyrrolidine-2-one derivatives and pyrrolidine sulfonamides. These compounds share similar structural features but may differ in their biological activities and reactivity. The uniqueness of this compound lies in its specific substitution pattern and the resulting functional properties .